- A novel, base-induced fragmentation of Hantzsch-type 4-aryl-1,4-dihydropyridines, Journal of the Chemical Society, 1988, (7), 1837-44
Cas no 117751-90-3 (3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester)
117751-90-3 structure
Product Name:3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester
CAS No:117751-90-3
MF:C13H16FNO4
MW:269.268847465515
CID:6620286
Update Time:2024-01-16
3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- 3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester
-
- Inchi: 1S/C13H16FNO4/c1-7(2)19-13(17)9-5-10(12(16)18-4)11(6-14)15-8(9)3/h5,7H,6H2,1-4H3
- InChI Key: KTMDWPVJWKPZJY-UHFFFAOYSA-N
- SMILES: C1(CF)=NC(C)=C(C(OC(C)C)=O)C=C1C(OC)=O
Experimental Properties
- Density: 1.171±0.06 g/cm3(Predicted)
- Melting Point: 72-73 °C(Solv: isopropanol (67-63-0))
- Boiling Point: 345.5±42.0 °C(Predicted)
- pka: 0.25±0.39(Predicted)
3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium cyanide Solvents: Dimethylformamide
Reference
3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Raw materials
3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Preparation Products
3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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